![molecular formula C7H16ClN3 B1608585 Cyclohexylguanidine monohydrochloride CAS No. 2498-47-7](/img/structure/B1608585.png)
Cyclohexylguanidine monohydrochloride
Overview
Description
Scientific Research Applications
Antimalarial Drug Resistance
Research has explored the mechanisms behind the resistance of Plasmodium falciparum to antimalarial drugs such as cycloguanil, the active metabolite of proguanil. Studies have identified specific amino acid changes in the dihydrofolate reductase-thymidylate synthase gene of Plasmodium falciparum that contribute to drug resistance. For instance, a serine-to-threonine change at position 108, along with an alanine-to-valine change at position 16, is found in cycloguanil-resistant isolates, highlighting the complex genetic basis of antimalarial drug resistance and pointing towards the need for alternative treatments or drug combinations to overcome resistance (Foote, Galatis, & Cowman, 1990).
Oxidative Stress and Bladder Injury Prevention
Cyclophosphamide-induced hemorrhagic cystitis, a significant side effect of the antineoplastic agent, has been shown to be mitigated by aminoguanidine. This compound, acting as an inhibitor of inducible nitric oxide synthase, demonstrates potent antioxidant properties and reduces oxidative stress markers, suggesting its utility in preventing tissue damage from therapeutic agents (Abraham, Rabi, & Selvakumar, 2009).
Novel Compounds with Therapeutic Potential
The synthesis and characterization of novel compounds with potential therapeutic applications, such as non-acylguanidine-type Na(+)/H(+) exchanger inhibitors, have been explored. These compounds, including aryl-fused tetrahydropyranylidene and cyclohexylidene aminoguanidine derivatives, show promise in inhibiting rat platelet NHEs, potentially offering new treatments for conditions like ischemia-reperfusion injury (Fukumoto et al., 2002).
Advanced Glycation Endproducts (AGEs) Prevention
Aminoguanidine has been studied for its ability to prevent the formation of advanced glycation endproducts, which are implicated in the vascular complications of diabetes. By reacting with dicarbonyl compounds, aminoguanidine inhibits the formation of AGEs, suggesting its potential in preventing diabetic complications and highlighting its broader pharmacological activities beyond anti-glycation (Thornalley, 2003).
Anti-Tumor Activity
The discovery of novel pyridyl cyanoguanidines, such as CHS 828, with potent antitumor activity both in vitro and in vivo, represents another application of Cyclohexylguanidine derivatives. These compounds exhibit low correlation with the activity patterns of known anticancer agents and no sensitivity to known mechanisms of multidrug resistance, offering a promising new class of antineoplastic agents with potential unique mechanisms of action (Hjarnaa et al., 1999).
properties
IUPAC Name |
2-cyclohexylguanidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15N3.ClH/c8-7(9)10-6-4-2-1-3-5-6;/h6H,1-5H2,(H4,8,9,10);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYNCIRCAXCMTCY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N=C(N)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50179694 | |
Record name | Cyclohexylguanidine monohydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50179694 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2498-47-7 | |
Record name | Guanidine, N-cyclohexyl-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2498-47-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Cyclohexylguanidine monohydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002498477 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Cyclohexylguanidine monohydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50179694 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Cyclohexylguanidine monohydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.017.902 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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